![molecular formula C21H12ClF3N2O3 B3036152 (Z)-3-((4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenylamino)methylene)isobenzofuran-1(3H)-one CAS No. 339008-39-8](/img/structure/B3036152.png)
(Z)-3-((4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenylamino)methylene)isobenzofuran-1(3H)-one
Overview
Description
(Z)-3-((4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenylamino)methylene)isobenzofuran-1(3H)-one is a useful research compound. Its molecular formula is C21H12ClF3N2O3 and its molecular weight is 432.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-((4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenylamino)methylene)isobenzofuran-1(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-((4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenylamino)methylene)isobenzofuran-1(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescent Zn(II) Sensors
(Z)-3-((4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenylamino)methylene)isobenzofuran-1(3H)-one is related to the synthesis of fluorescent Zn(II) sensors like ZP9 and ZP10. These sensors are based on asymmetrical fluorescein derivatives, demonstrating improved selectivity for Zn(II) and are useful for biological imaging applications, being cell permeable and responsive to Zn(II) in vivo (Nolan et al., 2006).
Synthesis of Heterocycles
The compound is also related to the synthesis of a variety of heterocyclic compounds, as evident in the study on the synthesis of 5-alkylidene-4-chloro-5H-1,2,3-dithiazoles, demonstrating its relevance in the field of organic chemistry and the creation of diverse molecular structures (Jeon & Kim, 1999).
Coordination Polymer Synthesis
This chemical is linked to the synthesis of coordination polymers. For instance, studies on Zn(II) coordination polymers, which incorporate similar molecular structures, have shown applications in selective luminescence sensing and dye adsorption, hinting at the potential utility of the compound in materials science (Hu et al., 2015).
Photophysical Properties
The study of the photophysical properties and molecular structures of α,β-unsaturated acrylonitrile derivatives, including related compounds, has been conducted. This highlights the significance of (Z)-3-((4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenylamino)methylene)isobenzofuran-1(3H)-one in understanding the properties of such complex molecules (Percino et al., 2016).
Photocatalytic Properties
Another application is in the domain of photocatalysis, as indicated by the synthesis and characterization of zinc(II) coordination polymers, which involve similar structural motifs. These materials show significant photocatalytic activity in the degradation of organic dyes (Xue et al., 2020).
Removal of Anionic Dyes
The compound is indirectly relevant to studies focusing on the removal of anionic dyes from aqueous solutions using metal-organic frameworks (MOFs). Research in this area, which involves structurally related compounds, can provide insights into environmental remediation applications (Yu et al., 2021).
properties
IUPAC Name |
3-[[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]iminomethyl]-2-benzofuran-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H12ClF3N2O3/c22-17-9-12(21(23,24)25)10-27-19(17)29-14-7-5-13(6-8-14)26-11-18-15-3-1-2-4-16(15)20(28)30-18/h1-11,28H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZNQELVUMVIVGT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(OC(=C2C=C1)O)C=NC3=CC=C(C=C3)OC4=C(C=C(C=N4)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H12ClF3N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-3-((4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)phenylamino)methylene)isobenzofuran-1(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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